Cas no 19021-35-3 (4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide)

4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide is a sulfonamide derivative characterized by its amino and chloro substituents on the benzene ring, along with dimethyl substitution on the sulfonamide nitrogen. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-donating (amino) and electron-withdrawing (chloro) groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. Its well-defined structure and functional group compatibility make it suitable for further derivatization, enabling the synthesis of more complex molecules. The compound is typically handled under standard laboratory conditions, with attention to stability and purity for optimal performance in downstream applications.

4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide structure

19021-35-3 structure

Product Name:4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide

CAS No:19021-35-3

MF:C₈H₁₁ClN₂O₂S

MW:234.703139543533

CID:194426

PubChem ID:205923

Update Time:2025-05-28

4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide
- Benzenesulfonamide,4-amino-3-chloro-N,N-dimethyl-
- BRN 2113070
- GS 431
- 4-amino-3-chloro-N,N-dimethyl-benzenesulfonamide
- DTXSID00172498
- Benzenesulfonamide, 4-amino-3-chloro-N,N-dimethyl-
- SCHEMBL11039125
- AKOS015850746
- A15338
- 19021-35-3
- FT-0744554
- 4-amino-3-chloro-N,N-dimethylbenzene-1-sulfonamide
- MDL： MFCD01657600
- Inchi： 1S/C8H11ClN2O2S/c1-11(2)14(12,13)6-3-4-8(10)7(9)5-6/h3-5H,10H2,1-2H3
- InChI Key： DQGWARKSLZMCJF-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)S(N(C)C)(=O)=O)N

Computed Properties

Exact Mass: 234.02313
Monoisotopic Mass: 234.023
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 71.8A^2

Experimental Properties

Density: 1.387±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 174-175 ºC
Boiling Point: 372.3°Cat760mmHg
Flash Point: 178.9°C
Refractive Index: 1.59
Solubility: Very slightly soluble (0.56 g/l) (25 º C),
PSA: 63.4

4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019089088-1g	4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide	19021-35-3	95%	1g	$416.00	2023-09-02
Ambeed	A205127-1g	4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide	19021-35-3	95+%	1g	$420.0	2024-04-22
Crysdot LLC	CD12101305-1g	4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide	19021-35-3	95+%	1g	$510	2024-07-24